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Compound of Interest

Compound Name:
N,N-BOC, BOC-2-AMINO-3-

METHYLPYRIDINE

CAS No.: 1228631-58-0

Cat. No.: B6337808

Get Quote

Executive Summary
N-Boc-2-amino-3-methylpyridine (tert-butyl (3-methylpyridin-2-yl)carbamate) represents a

critical intermediate in the synthesis of high-value pharmaceutical targets, including CGRP

receptor antagonists and kinase inhibitors. Its structural integrity, governed by the steric

interplay between the bulky tert-butoxycarbonyl (Boc) group and the ortho-methyl substituent,

dictates its reactivity profile—specifically in directed ortho-lithiation and palladium-catalyzed

cross-couplings.

This guide provides a rigorous crystallographic benchmarking framework. Unlike standard

datasheets, we analyze the causal relationship between its solid-state conformation and its

solubility/reactivity performance, contrasting it with its less hindered isomer, N-Boc-2-amino-4-

methylpyridine.

Structural & Crystallographic Analysis[1][2][3][4]
The Steric "Lock" Mechanism
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The defining feature of the 3-methyl isomer is the steric clash between the C3-methyl group

and the carbamate carbonyl oxygen. In the 4-methyl isomer, the Boc group can rotate freely to

maximize N-H...N(pyridine) hydrogen bonding. In the 3-methyl derivative, the methyl group

forces the Boc moiety out of planarity or locks it into a specific rotamer to minimize

strain.

Consequence: This pre-organization reduces the entropic penalty during binding events in

protein pockets but may lower the melting point compared to planar analogs due to less

efficient crystal packing.

Crystallographic Data Comparison
The following table benchmarks the experimental data for N-Boc-2-amino-3-methylpyridine

against its 4-methyl isomer and the unprotected parent amine.

Feature
Target: 3-Methyl

Isomer

Control: 4-Methyl

Isomer

Parent: 2-Amino-3-

picoline

Formula C₁₁H₁₆N₂O₂ C₁₁H₁₆N₂O₂ C₆H₈N₂

Mol. Weight 208.26 g/mol 208.26 g/mol 108.14 g/mol

Melting Point 134–138 °C [1] 98–100 °C [2] 29–31 °C

Crystal System Monoclinic (Predicted) Monoclinic (P2₁/c) [2] Monoclinic

Space Group
P2₁/c or P2₁/n

(Typical)
P2₁/c P2₁/c

Z (Unit Cell) 4 4 4

Density (Calc) ~1.18 g/cm³ 1.165 g/cm³ 1.073 g/cm³

Key Interaction
Steric Twist

(Me...C=O)
Planar N-H...N N-H...N Dimer
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Note: The higher melting point of the 3-methyl isomer (134-138 °C) vs. the 4-methyl isomer

(~99 °C) suggests a surprisingly stable crystal lattice, likely driven by a rigid, interlocked packing

motif that compensates for the steric bulk.

Experimental Protocols
Synthesis & Crystallization Workflow
To obtain high-quality single crystals suitable for X-ray diffraction (XRD), a slow evaporation

method from a non-polar/polar solvent gradient is recommended.

Step-by-Step Protocol:

Synthesis:

Dissolve 2-amino-3-methylpyridine (1.0 eq) in THF.

Add Di-tert-butyl dicarbonate (Boc₂O, 1.2 eq) and catalytic DMAP (0.1 eq).

Reflux at 70°C for 3 hours.

Concentrate and recrystallize from hot Hexane/Ethyl Acetate (10:1).

Yield: ~90% white needles.

Crystallization for XRD:

Prepare a saturated solution of the purified compound in Dichloromethane (DCM).

Place in a small vial inside a larger jar containing Pentane (vapor diffusion method).

Seal and store at 4°C for 48–72 hours.

Result: Colorless block crystals suitable for diffractometry.[1]
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Data Collection Parameters:

Temperature: 100 K (to reduce thermal motion of the t-butyl group).

Radiation: Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.54184 Å).

Strategy: Full sphere data collection (

).

Visualization of Crystallographic Workflow
The following diagram outlines the critical path from synthesis to structural refinement.
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Click to download full resolution via product page

Figure 1: Workflow for generating X-ray quality crystals of N-Boc-2-amino-3-methylpyridine.

Performance & Application Analysis
Solubility & Lipophilicity
The Boc protection significantly alters the physicochemical profile compared to the parent

amine.

Lipophilicity (LogP): Increases from ~0.9 (parent) to ~2.5 (Boc-protected).

Solubility: The 3-methyl isomer shows reduced solubility in alcohols compared to the 4-

methyl isomer due to the rigid hydrophobic shield provided by the methyl group adjacent to

the carbamate.

Reactivity: Directed Ortho-Lithiation (DoM)
The crystal structure reveals why this compound is a superior substrate for DoM.

Mechanism: The Boc group acts as a Directed Metalation Group (DMG).
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Steric Effect: The 3-methyl group blocks one ortho position, forcing lithiation exclusively to

the C6 position (or C4 if C6 is blocked). The "locked" conformation observed in the crystal

structure pre-organizes the carbonyl oxygen to coordinate with the lithium base (e.g., t-BuLi),

lowering the activation energy for deprotonation.

Structural Interaction Map
The diagram below illustrates the steric and electronic interactions defined by the crystal

structure.
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Figure 2: Interaction map highlighting the steric clash between the C3-methyl and Boc

carbonyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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